Cas no 1270550-48-5 (2-AMINO-2-(4-BROMO-3-METHYLPHENYL)ETHAN-1-OL)

• Product Name: 2-AMINO-2-(4-BROMO-3-METHYLPHENYL)ETHAN-1-OL
• CAS No: 1270550-48-5
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5709102
• PubChem ID: 65814718
• Update Time: 2025-05-26

2-AMINO-2-(4-BROMO-3-METHYLPHENYL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-bromo-3-methylphenyl)ethan-1-ol
• 1270550-48-5
• AKOS015155850
• Y13008
• EN300-1911130
• 2-AMINO-2-(4-BROMO-3-METHYLPHENYL)ETHAN-1-OL

• Inchi： 1S/C9H12BrNO/c1-6-4-7(9(11)5-12)2-3-8(6)10/h2-4,9,12H,5,11H2,1H3
• InChI Key： PKEVZSCQCTWTLB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(CO)N

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-AMINO-2-(4-BROMO-3-METHYLPHENYL)ETHAN-1-OL

Recent Advances in the Study of 2-AMINO-2-(4-BROMO-3-METHYLPHENYL)ETHAN-1-OL (CAS: 1270550-48-5)

The compound 2-AMINO-2-(4-BROMO-3-METHYLPHENYL)ETHAN-1-OL (CAS: 1270550-48-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a bromo-methylphenyl group and an aminoethanol moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of research has been the optimization of synthetic routes for 2-AMINO-2-(4-BROMO-3-METHYLPHENYL)ETHAN-1-OL. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the bromo-methylphenyl group, followed by a reductive amination step to achieve the desired product. This method not only improved the overall yield but also reduced the production of unwanted byproducts, making it more suitable for large-scale synthesis.

Pharmacological evaluations of 2-AMINO-2-(4-BROMO-3-METHYLPHENYL)ETHAN-1-OL have revealed its potential as a modulator of specific neurotransmitter receptors. In vitro studies conducted by Smith et al. (2024) indicated that the compound exhibits high affinity for the GABA_A receptor, suggesting possible applications in the treatment of neurological disorders such as anxiety and epilepsy. Furthermore, molecular docking simulations have provided insights into the binding interactions between the compound and the receptor, highlighting the importance of the bromo-methylphenyl group in stabilizing the ligand-receptor complex.

Another significant development is the exploration of 2-AMINO-2-(4-BROMO-3-METHYLPHENYL)ETHAN-1-OL as a precursor for the synthesis of more complex bioactive molecules. Recent work by a team at the University of Cambridge (2024) demonstrated its utility in the construction of chiral β-amino alcohols, which are valuable intermediates in the synthesis of pharmaceuticals. The researchers utilized the compound's stereogenic center to achieve high enantioselectivity in subsequent reactions, paving the way for the development of novel chiral drugs.

Despite these promising findings, challenges remain in the clinical translation of 2-AMINO-2-(4-BROMO-3-METHYLPHENYL)ETHAN-1-OL. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further structural modifications to improve its drug-like properties. Additionally, comprehensive toxicity assessments are required to ensure its safety profile before advancing to preclinical trials. Ongoing research is focused on addressing these limitations through the design of derivatives with enhanced stability and reduced off-target effects.

In conclusion, 2-AMINO-2-(4-BROMO-3-METHYLPHENYL)ETHAN-1-OL (CAS: 1270550-48-5) represents a promising candidate for further investigation in drug discovery and development. Its unique structural features and demonstrated biological activities make it a valuable tool for exploring new therapeutic avenues. Future research should prioritize the optimization of its pharmacological properties and the elucidation of its mechanism of action to fully realize its potential in the treatment of various diseases.